Cas no 870521-32-7 ((2-Isopropoxypyrimidin-5-yl)boronic acid)

(2-Isopropoxypyrimidin-5-yl)boronic acid is a boronic acid derivative featuring a pyrimidine core functionalized with an isopropoxy group at the 2-position. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity with various aryl halides, enabling efficient synthesis of biaryl and heteroaryl structures. Its isopropoxy substituent enhances solubility in organic solvents, facilitating handling in synthetic applications. The boronic acid moiety ensures compatibility with mild reaction conditions, making it valuable in pharmaceutical and agrochemical research for constructing complex molecular frameworks. High purity grades are available to meet stringent requirements in catalysis and medicinal chemistry.

(2-Isopropoxypyrimidin-5-yl)boronic acid structure

870521-32-7 structure

Product Name:(2-Isopropoxypyrimidin-5-yl)boronic acid

CAS No:870521-32-7

MF:C₇H₁₁BN₂O₃

MW:181.984841585159

MDL:MFCD16618883

CID:1028973

PubChem ID:45480173

Update Time:2025-06-08

(2-Isopropoxypyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-Isopropoxypyrimidin-5-yl)boronic acid
- (2-propan-2-yloxypyrimidin-5-yl)boronic acid
- 2-isopropoxypyrimidin-5-ylboronic acid
- 2-Isopropoxy-5-pyrimidineboronic acid
- AK137059
- LNEJPMVAGHZZJG-UHFFFAOYSA-N
- FCH1159941
- 2-isopropoxy-pyrimidin-5-yl-boronic acid
- EN000018
- AX8258627
- Boronic acid, [2-(1-methylethoxy)-5-pyrimidinyl]-
- {2-[(Propan-2-yl)oxy]pyrimidin-5-yl}boronic acid
- Boronic acid, B-[2-(1-methylethoxy)-5-pyrimidinyl]-
- 2-Isopropoxy-pyrimidine-5-boronic acid
- B-[2-(1-Methylethoxy)-5-pyrimidinyl]boronic acid (ACI)
- Boronic acid, [2-(1-methylethoxy)-5-pyrimidinyl]- (9CI)
- SCHEMBL4605475
- MFCD16618883
- VJB52132
- SY108719
- DTXSID40670221
- SB55518
- DS-5658
- C7H11BN2O3
- 2-Isopropoxypyrimidine-5-boronic Acid
- (2-Isopropoxypyrimidin-5-yl)boronicacid
- AKOS015941947
- 870521-32-7
- DB-160622
- O10049
- (2-Isopropoxypyrimidin-5-yl)boronic acid;2-Isopropoxy-5-pyrimidineboronic acid
- MDL： MFCD16618883
- Inchi： 1S/C7H11BN2O3/c1-5(2)13-7-9-3-6(4-10-7)8(11)12/h3-5,11-12H,1-2H3
- InChI Key： LNEJPMVAGHZZJG-UHFFFAOYSA-N
- SMILES： OB(C1C=NC(OC(C)C)=NC=1)O

Computed Properties

Exact Mass: 182.0862724g/mol
Monoisotopic Mass: 182.0862724g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.5

(2-Isopropoxypyrimidin-5-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM134663-250mg	(2-Isopropoxypyrimidin-5-yl)boronic acid	870521-32-7	97%	250mg	$73	2021-08-05
Chemenu	CM134663-1g	(2-Isopropoxypyrimidin-5-yl)boronic acid	870521-32-7	97%	1g	$182	2021-08-05
Chemenu	CM134663-5g	(2-Isopropoxypyrimidin-5-yl)boronic acid	870521-32-7	97%	5g	$634	2021-08-05
TRC	I918568-50mg	(2-Isopropoxypyrimidin-5-yl)boronic acid	870521-32-7		50mg	$ 50.00	2022-06-04
TRC	I918568-100mg	(2-Isopropoxypyrimidin-5-yl)boronic acid	870521-32-7		100mg	$ 70.00	2022-06-04
TRC	I918568-500mg	(2-Isopropoxypyrimidin-5-yl)boronic acid	870521-32-7		500mg	$ 250.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EZ780-200mg	(2-Isopropoxypyrimidin-5-yl)boronic acid	870521-32-7	97%	200mg	498.0CNY	2021-07-10
Ambeed	A178456-100mg	(2-Isopropoxypyrimidin-5-yl)boronic acid	870521-32-7	97%	100mg	$22.0	2025-04-16
Ambeed	A178456-250mg	(2-Isopropoxypyrimidin-5-yl)boronic acid	870521-32-7	97%	250mg	$27.0	2025-04-16
Ambeed	A178456-1g	(2-Isopropoxypyrimidin-5-yl)boronic acid	870521-32-7	97%	1g	$64.0	2025-04-16

(2-Isopropoxypyrimidin-5-yl)boronic acid Production Method

Production Method 1

121487-12-5

870521-32-7

Reaction Conditions

1.1 Reagents: Butyllithium , Triisopropyl borate Solvents: Toluene , Tetrahydrofuran , Hexane ; -78 °C; 4 h, -78 °C
1.2 Solvents: Water ; overnight, -78 °C → rt

Reference

Self-Assembled Monolayers with Distributed Dipole Moments Originating from Bipyrimidine Units

Gaertner, Michael; et al, Journal of Physical Chemistry C, 2020, 124(1), 504-519